Cas no 1263057-31-3 ()

• CAS No: 1263057-31-3
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 6769419
• PubChem ID: 72217204
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C9H14N2/c1-6-4-9(5-10)11-8(3)7(6)2/h4H,5,10H2,1-3H3
• InChI Key： KTEQALBXWBFXBD-UHFFFAOYSA-N
• SMILES： N1C(CN)=CC(C)=C(C)C=1C

Computed Properties

• Exact Mass: 150.115698455g/mol
• Monoisotopic Mass: 150.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines 6-substituted-2-pyridinylmethylamines